Cas no 914299-71-1 (6-Chloro-2-piperazin-1-yl-1,3-benzoxazole)

• Product Name: 6-Chloro-2-piperazin-1-yl-1,3-benzoxazole
• CAS No: 914299-71-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD09701639
• CID: 1074796
• PubChem ID: 25219078
• Update Time: 2025-04-20

6-Chloro-2-piperazin-1-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(piperazin-1-yl)benzo[d]oxazole
• 6-Chloro-2-piperazin-1-yl-1,3-benzoxazole
• 6-chloro-2-piperazin-1-yl-1,3-benzoxazole(SALTDATA: FREE)
• SCHEMBL3104207
• BB 0240406
• CS-0319123
• AKOS000321628
• 6-chloro-2-(piperazin-1-yl)-1,3-benzoxazole
• DTXSID30649188
• 914299-71-1
• MFCD09701639
• LS-01335
• 6-Chloro-2-piperazin-1-yl-benzooxazole
• ODZNQUZKQXEWIX-UHFFFAOYSA-N
• STK502724
• DB-359409
• ALBB-003824

• MDL： MFCD09701639
• Inchi： 1S/C11H12ClN3O/c12-8-1-2-9-10(7-8)16-11(14-9)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2
• InChI Key： ODZNQUZKQXEWIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)N1CCNCC1

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines